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Compound of Interest

Compound Name: 2-(Octyloxy)ethanol

Cat. No.: B167883 Get Quote

Technical Support Center: 2-(Octyloxy)ethanol
Formulations
This guide provides troubleshooting assistance for researchers, scientists, and drug

development professionals encountering phase separation of 2-(Octyloxy)ethanol at low

temperatures.

Frequently Asked Questions (FAQs)
Q1: What is 2-(Octyloxy)ethanol and why is it used in my formulations?

2-(Octyloxy)ethanol, also known as ethylene glycol mono-n-octyl ether, is a nonionic

surfactant.[1] Its amphiphilic nature, possessing both a hydrophobic octyl chain and a

hydrophilic ethanol headgroup, makes it effective for emulsifying, solubilizing, and stabilizing

various formulations. It is commonly used in pharmaceutical and cosmetic preparations to

improve the solubility and bioavailability of poorly water-soluble compounds.

Q2: I observed cloudiness or separation in my 2-(Octyloxy)ethanol solution after storing it at a

low temperature (e.g., in a refrigerator). What is happening?

The observed cloudiness or phase separation is likely due to the decreased solubility of 2-
(Octyloxy)ethanol in the aqueous phase at lower temperatures. As the temperature drops, the

kinetic energy of the molecules decreases, leading to stronger interactions between the
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surfactant molecules. This can cause them to aggregate and separate from the solution, a

phenomenon sometimes referred to as "clouding" or precipitation. For nonionic surfactants, this

is a more gradual process compared to the sharp Krafft point transition seen with ionic

surfactants.

Q3: Is this low-temperature phase separation reversible?

In many cases, yes. Gently warming the solution to room temperature or slightly above, with

mild agitation, should redissolve the separated surfactant and restore the solution's clarity.

However, repeated temperature cycling may affect the long-term stability of the formulation.

Q4: How can I prevent this phase separation from occurring at low temperatures?

Preventing phase separation involves modifying the formulation to improve the solubility of 2-
(Octyloxy)ethanol at your desired storage temperature. Common strategies include:

Adding a co-solvent (hydrotrope): Incorporating polar solvents like propylene glycol or

ethanol can disrupt the formation of surfactant aggregates and increase solubility at low

temperatures.

Adjusting the pH: The stability of some nonionic surfactant solutions can be influenced by

pH. For formulations containing ethoxylates, a neutral to slightly alkaline pH (7.5-8.5) is often

beneficial.

Adding another surfactant: In some cases, blending 2-(Octyloxy)ethanol with a more

hydrophilic nonionic surfactant can improve the overall low-temperature stability of the

system.

Q5: Does 2-(Octyloxy)ethanol have a specific freezing point or Krafft point?

While pure 2-(Octyloxy)ethanol has a freezing point, in aqueous solutions, the phase

separation at low temperatures is typically a gradual process of decreasing solubility rather

than a sharp freezing or Krafft transition. The "Krafft point" is a term more formally applied to

ionic surfactants, representing the temperature at which their solubility equals their critical

micelle concentration. For nonionic surfactants like 2-(Octyloxy)ethanol, the low-temperature

behavior is more complex and dependent on concentration and formulation components.
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Physical and Chemical Properties
The following table summarizes key properties of 2-(Octyloxy)ethanol.

Property Value

Synonyms
Ethylene glycol mono-n-octyl ether, Octyl

cellosolve

Molecular Formula C10H22O2

Molecular Weight 174.28 g/mol

Boiling Point 241.7°C at 760 mmHg

Appearance Clear, colorless liquid

Solubility
Soluble in alcohol and ether. Limited solubility in

water, which decreases at lower temperatures.

Troubleshooting Guide
If you are experiencing phase separation with 2-(Octyloxy)ethanol at low temperatures, follow

this troubleshooting workflow.
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Observation:
Cloudiness/Phase Separation

at Low Temperature

Is the separation reversible
upon warming to room temp?

Transient Issue:
Solution is stable at operating temp.

Consider warming before use.

Yes

Potential Degradation or
Irreversible Precipitation.

Investigate formulation compatibility.

No

Yes No

Does the formulation need to be
stable at low temperatures?

No, warming is sufficient

Modify Formulation

Yes

Yes No

Option 1:
Add a Co-solvent

(e.g., 5-10% Propylene Glycol or Ethanol)

Option 2:
Adjust pH

(Target neutral to slightly alkaline)

Option 3:
Introduce a more hydrophilic

co-surfactant

Test Modified Formulation
for Low-Temperature Stability

Click to download full resolution via product page

Troubleshooting workflow for low-temperature phase separation.

Mechanism of Low-Temperature Phase Separation
At lower temperatures, the solubility of nonionic surfactants like 2-(Octyloxy)ethanol in water

decreases. The hydrogen bonds between the ethoxy groups of the surfactant and water

molecules become less favorable compared to the self-association of surfactant molecules.

This leads to aggregation and eventual phase separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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